Cas no 5161-99-9 (3-Furancarboxylic acid,tetrahydro-3-methyl-2-oxo-, ethyl ester)

• Product Name: 3-Furancarboxylic acid,tetrahydro-3-methyl-2-oxo-, ethyl ester
• CAS No: 5161-99-9
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 378254
• PubChem ID: 257133
• Update Time: 2025-04-19

3-Furancarboxylic acid,tetrahydro-3-methyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,tetrahydro-3-methyl-2-oxo-, ethyl ester
• ethyl 3-methyl-2-oxooxolane-3-carboxylate
• AC1Q6HQB
• AR-1I8868
• CTK4J4577
• ethyl 3-methyl-2-oxotetrahydrofuran-3-carboxylate
• NCIOpen2_001172
• NSC85056
• 5161-99-9
• SCHEMBL19716108
• NSC-85056
• DTXSID90292715
• AKOS024015301
• 2-ethoxycarbonyl-4-hydroxy-2-methylbutyric acid gamma-lactone

• Inchi： 1S/C8H12O4/c1-3-11-6(9)8(2)4-5-12-7(8)10/h3-5H2,1-2H3
• InChI Key： ULLFIHABLDWXKW-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OCC)(C)CC1)=O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.157
• Boiling Point: 273.6°C at 760 mmHg
• Flash Point: 136.4°C
• Refractive Index: 1.455
• PSA: 52.6
• LogP: 0.50270